TC-Mps1-12
TC-Mps1-12
TC-Mps1-12 is a potent and selective monopolar spindle 1 (Mps1) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1206170-62-8
VCID:
VC0544759
InChI:
InChI=1S/C17H20N6O/c1-17(2,3)23-16-12(9-18)13(19)8-14(22-16)21-11-6-4-10(5-7-11)15(20)24/h4-8H,1-3H3,(H2,20,24)(H4,19,21,22,23)
SMILES:
CC(C)(C)NC1=C(C(=CC(=N1)NC2=CC=C(C=C2)C(=O)N)N)C#N
Molecular Formula:
C17H20N6O
Molecular Weight:
324.38
TC-Mps1-12
CAS No.: 1206170-62-8
Inhibitors
VCID: VC0544759
Molecular Formula: C17H20N6O
Molecular Weight: 324.38
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1206170-62-8 |
|---|---|
| Product Name | TC-Mps1-12 |
| Molecular Formula | C17H20N6O |
| Molecular Weight | 324.38 |
| IUPAC Name | 4-[[4-amino-6-(tert-butylamino)-5-cyanopyridin-2-yl]amino]benzamide |
| Standard InChI | InChI=1S/C17H20N6O/c1-17(2,3)23-16-12(9-18)13(19)8-14(22-16)21-11-6-4-10(5-7-11)15(20)24/h4-8H,1-3H3,(H2,20,24)(H4,19,21,22,23) |
| Standard InChIKey | XDEFNAWAKYQBQY-UHFFFAOYSA-N |
| SMILES | CC(C)(C)NC1=C(C(=CC(=N1)NC2=CC=C(C=C2)C(=O)N)N)C#N |
| Appearance | Solid powder |
| Description | TC-Mps1-12 is a potent and selective monopolar spindle 1 (Mps1) inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | TC-Mps1-12; TC Mps1 12; TCMps112; TC-Mps1 12; |
| Reference | 1: Uitdehaag JCM, de Man J, Willemsen-Seegers N, Prinsen MBW, Libouban MAA, Sterrenburg JG, de Wit JJP, de Vetter JRF, de Roos JADM, Buijsman RC, Zaman GJR. Target Residence Time-Guided Optimization on TTK Kinase Results in Inhibitors with Potent Anti-Proliferative Activity. J Mol Biol. 2017 Jul 7;429(14):2211-2230. doi: 10.1016/j.jmb.2017.05.014. Epub 2017 May 21. PubMed PMID: 28539250. 2: Choi M, Min YH, Pyo J, Lee CW, Jang CY, Kim JE. TC Mps1 12, a novel Mps1 inhibitor, suppresses the growth of hepatocellular carcinoma cells via the accumulation of chromosomal instability. Br J Pharmacol. 2017 Jun;174(12):1810-1825. doi: 10.1111/bph.13782. Epub 2017 Apr 22. PubMed PMID: 28299790; PubMed Central PMCID: PMC5446587. |
| PubChem Compound | 70682875 |
| Last Modified | Nov 11 2021 |
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